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Introduction: Defining Abacavir and its
Stereochemical Nuances

Abacavir is a potent carbocyclic nucleoside analogue that functions as a reverse transcriptase
inhibitor (NRTI), a cornerstone in the combination therapy for Human Immunodeficiency Virus
(HIV) type 1 infection.[1][2] Its mechanism of action involves intracellular phosphorylation to its
active metabolite, carbovir triphosphate, which competitively inhibits the HIV reverse
transcriptase enzyme and terminates viral DNA chain elongation.[1][3]

A critical aspect of Abacavir's chemical identity is its stereochemistry. The pharmacologically
active molecule is specifically the (1S,4R)-cis isomer. The user's query for "Abacavir, trans-" is
noted; however, within the corpus of scientific literature, regulatory filings, and pharmacopeias,
the term "trans-Abacavir" is not standard nomenclature for the active pharmaceutical ingredient
(API). The therapeutic agent is unequivocally the cis diastereomer, where the purine base and
the hydroxymethyl group are on the same face of the cyclopentene ring. This guide will,
therefore, focus on the well-documented physicochemical properties of the active (1S,4R)-cis-

Abacavir.
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Chemical Identity and Structure

A precise understanding of a molecule's identity is paramount for any scientific investigation.
Abacavir is most commonly supplied as its sulfate salt to improve its handling and formulation
properties.

Identifier Abacavir (Free Base) Abacavir Sulfate

(1S,4R)-4-[2-Amino-6- bis({(1S,4R)-4-[2-amino-6-
] (cyclopropylamino)-9H-purin-9-  (cyclopropylamino)-9H-purin-9-
Chemical Name
yl]-2-cyclopentene-1- ylcyclopent-2-en-1-

methanol[4][5] yl}methanol);sulfuric acid[6]

(-)-cis-4-[2-amino-6-

(cyclopropylamino)-9H-purin-9-

Synonyms Ziagen (trade name)[4][5]
yl]-2-cyclopentene-1-methanol,
1592U89[5]
CAS Registry No. 136470-78-5[4][5] 188062-50-2[4][6]
Molecular Formula C14H18N6O[1][7] (C14H18N60)2:H2S04[4]
Molecular Weight 286.33 g/mol [5][7] 670.74 g/mol [4]

Molecular Structure:
Caption: 2D representation of Abacavir's core structure.

Core Physicochemical Properties

The physicochemical characteristics of an API are foundational to its behavior, from formulation
to its pharmacokinetic profile.
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Property Value Source(s)

White to off-white solid or solid

Physical Appearance foam. [4][6]
Melting Point 165 °C [11[5][7]
pKa 5.01 (weak base) [3][418]
LogP (octanol/water) 1.2-1.22 [1][3][4][8]

Solubility Profile

Solubility is a critical determinant of bioavailability and formulation strategy. Abacavir's solubility
is significantly enhanced by the formation of its sulfate salt.

| Solvent/Condition | Form | Solubility | Source(s) | | --- | --- | --- | | Distilled Water (25°C) |
Sulfate Salt | ~77 mg/mL (77,000 mg/L) |[6][9] | | Water (25°C, pH 7) | Free Base | >80 mM |[3]
[8][9] | | PBS (pH 7.2) | Sulfate Salt | ~1 mg/mL |[10] | | DMSO | Free Base | 257 mg/mL |[11] | |
DMSO | Sulfate Salt | ~0.15 mg/mL |[10] | | Ethanol | Free Base | 239.3 mg/mL (with warming) |
[12]]

Note: The higher lipophilicity of Abacavir (LogP ~1.22) compared to other NRTIs like
Zidovudine (LogP ~0.09) contributes to its good oral bioavailability and ability to cross the
blood-brain barrier.[3][8]

Polymorphism

Polymorphism, the ability of a solid material to exist in multiple crystalline forms, is a vital
consideration in drug development as it can impact stability, solubility, and bioavailability. It has
been discovered that Abacavir sulfate can be prepared in at least three stable, well-defined,
and reproducible crystalline forms.[4] Characterizing and controlling the polymorphic form is
essential during manufacturing to ensure consistent product quality and performance.

Stability Profile

Understanding the degradation pathways of an API is crucial for determining appropriate
storage conditions and shelf-life. Forced degradation studies on Abacavir sulfate have revealed
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its stability under various stress conditions.

| Stress Condition | Stability Outcome | Degradation Products | Source(s) | | --- | --- | --- | | Acidic
Hydrolysis | Significant degradation | An unknown impurity (Imp-Al) and a known impurity (Imp-
B) were formed. |[2] | | Basic Hydrolysis | No significant degradation observed | - [[2] | |
**Qxidative (e.g., H202) ** | Significant degradation | Degradation observed. |[2] | | Photolytic |
No significant degradation observed | - |[2] | | Thermal | No significant degradation observed | -

2]

These findings indicate that Abacavir is most susceptible to degradation in acidic and oxidative
environments. From a clinical perspective, studies have shown that concentrations of Abacavir
in serum and cerebrospinal fluid remain stable over a two-year period of therapy, suggesting
good in vivo stability.[13][14]
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Caption: Logical flow of Abacavir's stability under stress.

Analytical Characterization

© 2026 BenchChem. All rights reserved. 4/13 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3528060/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3528060/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3528060/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3528060/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3528060/
https://pmc.ncbi.nlm.nih.gov/articles/PMC127501/
https://pubmed.ncbi.nlm.nih.gov/11850283/
https://www.benchchem.com/product/b1278640/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-physicochemical-properties-of-abacavir
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278640?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A robust suite of analytical methods is required for the identification, quantification, and quality
control of Abacavir in both bulk form and pharmaceutical preparations.

Spectroscopic Methods

UV-Visible Spectroscopy: UV spectroscopy is a simple and rapid method for the quantification
of Abacavir.[15] The molecule exhibits characteristic absorbance maxima that are dependent
on the pH of the solvent.

| Solvent / Condition | Amax (nm) | Molar Extinction (g) | Source(s) | | --- | --- | --- | | pH 1 | 296,
255 | 14000, 10700 |[4][5] | | pH 7 | 284, 259 | 15900, 9200 |[4][5] | | pH 13 | 284, 259 | 15800,
9100 |[4][5] | | Methanol | 286 | - |[16] | | Distilled Water | 285 | - |[17] |

Experimental Protocol: UV Spectrophotometric Estimation

o Standard Stock Solution Preparation: Accurately weigh and dissolve 50 mg of Abacavir
sulfate reference standard in 50 mL of the chosen solvent (e.g., methanol or distilled water)
to obtain a concentration of 1 mg/mL.[16][17]

o Working Standard Solutions: Prepare a series of dilutions from the stock solution to create
concentrations ranging from 5-40 pg/mL.[17]

e Wavelength Scanning: Scan a working standard solution (e.g., 20 ug/mL) from 400 nm to
200 nm against a solvent blank to determine the wavelength of maximum absorbance
(Amax).[17]

» Calibration Curve: Measure the absorbance of each working standard solution at the
determined Amax. Plot a graph of absorbance versus concentration.

o Sample Analysis: Prepare the sample solution from the pharmaceutical dosage form,
ensuring the final concentration falls within the linear range of the calibration curve. Measure
its absorbance and determine the concentration from the calibration curve.

Infrared (IR) Spectroscopy: Fourier-Transform Infrared (FTIR) spectroscopy is used to confirm
the identity of Abacavir by analyzing its functional groups. The IR spectrum provides a unique
fingerprint that can be compared to a reference standard.[18][19]
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Mass Spectrometry (MS): Liquid Chromatography coupled with tandem Mass Spectrometry
(LC-MS/MS) is a highly sensitive and specific method for quantifying Abacavir and its
metabolites in biological matrices.[20] In positive electrospray ionization mode, Abacavir
typically shows a precursor ion [M+H]* at m/z 287.2-287.3.[21][22] The most common product
ion resulting from fragmentation is m/z 191.2, which corresponds to the elimination of the
cyclopentenyl moiety.[22][23]

Chromatographic Methods

High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC (RP-HPLC) with
UV detection is the most common method for the assay and impurity profiling of Abacauvir.

Experimental Protocol: RP-HPLC Determination of Abacavir Sulfate

e Instrumentation: A standard HPLC system with a UV detector, a C18 column (e.g., 250 mm Xx
4.6 mm, 5 um particle size), and an isocratic pump.[24][25]

» Mobile Phase: A mixture of an organic solvent and an aqueous buffer. Acommon mobile
phase consists of acetonitrile and 0.05 M potassium dihydrogen phosphate (pH adjusted to
4.2) in a 50:50 ratio.[24]

e Flow Rate: 1.0 mL/min.[24]

» Detection: UV detection at a wavelength between 220 nm and 285 nm, depending on the
specific method and desired sensitivity.[17][24]

« Internal Standard (Optional but Recommended): Nelfinavir mesylate (50 ug/mL) can be used
as an internal standard to improve precision.[24]

e Procedure:
o Prepare standard and sample solutions in the mobile phase.
o Inject a fixed volume (e.g., 20 uL) onto the column.

o Record the chromatogram. The retention time for Abacavir under these conditions is
approximately 3.5 minutes.[24]
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o Quantify the amount of Abacavir by comparing the peak area of the sample to that of the
standard.

Sample & Standard Preparation
Prepare Standard Solutions Prepare Sample Solution Prepare Mobile Phase
(e.g., 0.5-200 pg/mL) (from bulk or tablet) (ACN: Phosphate Buffer)

HPLC|Analysis

Inject 20 pL onto
C18 Column

Isocratic Elution

Flow Rate: 1.0 mL/min

UV Detection
(e.g., 220 nm)

Data Processing

Record Chromatogram
(RT ~3.5 min)

Quantify using
Peak Area Ratio

Click to download full resolution via product page

Caption: General workflow for RP-HPLC analysis of Abacavir.

Conclusion
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The physicochemical properties of Abacavir (specifically the (1S,4R)-cis-isomer) are well-
characterized, providing a solid foundation for its development, manufacturing, and clinical use.
Its nature as a weak base, moderate lipophilicity, and well-defined stability profile are key
attributes. The existence of polymorphism in its sulfate salt necessitates stringent control during
production. A comprehensive suite of analytical techniques, particularly UV spectroscopy and
RP-HPLC, allows for robust quality control and accurate quantification in various matrices. This
guide provides drug development professionals with the core technical data and validated
methodologies essential for working with this critical antiretroviral agent.

References

Abacavir | C14H18N60O | CID 441300 - PubChem. (n.d.). National Center for Biotechnology
Information. Retrieved January 17, 2026, from [Link]

o Abacavir Sulfate — Aminacrine: Aminacrine Hydrochloride (Aminoacridine Hydrochloride) |
Trissel's Stability of Compounded Formulations, 6th Edition. (n.d.). PharmacyLibrary.
Retrieved January 17, 2026, from [Link]

e Yuen, G. J., Weller, S., & Pakes, G. E. (1998). Safety and Pharmacokinetics of Abacavir
(1592U89) following Oral Administration of Escalating Single Doses in Human
Immunodeficiency Virus Type 1-Infected Adults. Antimicrobial Agents and Chemotherapy,
42(10), 2537-2543. [Link]

e Yuen, G. J., Weller, S., & Pakes, G. E. (1998). Safety and Pharmacokinetics of Abacavir
(1592U89) following Oral Administration of Escalating Single Doses in Human
Immunodeficiency Virus Type 1-Infected Adults. Antimicrobial Agents and Chemotherapy,
42(10), 2537-2543. [Link]

o Kumari, R., Sankar, G., Seshagiri, R., & Rao, J. (2010). HPLC-UV Determination of Abacavir
Sulphate in Pharmaceutical Dosage Forms. Asian Journal of Chemistry, 22(4), 3413-3415.
[Link]

e Abacavir. (2019). New Drug Approvals. Retrieved January 17, 2026, from [Link]

e Abacavir. (n.d.). Wikipedia. Retrieved January 17, 2026, from [Link]

© 2026 BenchChem. All rights reserved. 8/13 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Abacavir
https://pharmacylibrary.com/doi/10.21019/9781582123303.ch2
https://journals.asm.org/doi/10.1128/AAC.42.10.2537
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC105912/
https://asianjournalofchemistry.co.in/user/journal/viewarticle.aspx?ArticleID=22_4_130
https://pharmafactz.com/abacavir-new-drug-approvals/
https://en.wikipedia.org/wiki/Abacavir
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278640?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Kumar, D., G, S., & Kumar, P. (2015). Stress Degradation Behavior of Abacavir Sulfate and
Development of a Suitable Stability-Indicating UHPLC Method for the Determination of
Abacauvir, its Related Substances, and Degradation Products. Journal of Chromatographic
Science, 53(7), 1136-1144. [Link]

Reddy, B. P., Reddy, K. R., & Reddy, Y. R. (2013). Analytical Method Development and
Validation for the Simultaneous Estimation of Abacavir and Lamivudine by Reversed-phase
High-performance Liquid Chromatography in Bulk and Tablet Dosage Forms. International
Journal of Pharmaceutical Investigation, 3(2), 77-81. [Link]

Abacavir. (n.d.). The Merck Index Online. Retrieved January 17, 2026, from [Link]

Jain, D., & Jain, S. (2010). Simple and Reliable HPLC Method of Abacavir Determination in
Pharmaceuticals, Human Serum and Drug Dissolution Studies from Tablets. Analytical
Letters, 43(15), 2411-2420. [Link]

Kim, H., Han, E., & Lee, S. (2015). Determination of abacavir, tenofovir, darunavir, and
raltegravir in human plasma and saliva using liquid chromatography coupled with tandem
mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 114, 169-175. [Link]

Sharma, R., & Singh, S. (2016). SIMULTANEOUS STABILITY-INDICATING METHOD FOR
THE DETERMINATION OF ABACAVIR, DOLUTEGRAVIR AND LAMIVUDINE BY RP-HPLC.
International Journal of Pharmaceutical Sciences and Research, 7(7), 2845-2854. [Link]

UV-spectroscopy and RP-HPLC methods for abacavir and lamivudine. (2024). Journal of
Pharmaceutical Negative Results, 15(4), 1-8. [Link]

Product ion mass spectra of (A) abacavir (m/z 287.2 — 191.2, scan range...). (2023).
ResearchGate. Retrieved January 17, 2026, from [Link]

UV Spectroscopic Method Development and Validation on Anti-HIV Drug Abacavir. (2021).
International Journal of Research in Pharmaceutical Sciences, 12(1), 356-361. [Link]

FT-IR spectra of pure Abacavir. (n.d.). ResearchGate. Retrieved January 17, 2026, from
[Link]

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4481617/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3719159/
https://www.rsc.org/merck-index/search?searchtext=abacavir
https://www.tandfonline.com/doi/full/10.1080/00032719.2010.494297
https://pubmed.ncbi.nlm.nih.gov/26164324/
https://ijpsr.com/bft-article/simultaneous-stability-indicating-method-for-the-determination-of-abacavir-dolutegravir-and-lamivudine-by-rp-hplc/
https://www.pnrjournal.com/index.php/home/article/view/1012
https://www.researchgate.net/figure/Product-ion-mass-spectra-of-A-abacavir-m-z-2872-1912-scan-range-100-300-amu-and_fig1_235376175
https://pharmascope.org/ijrps/article/view/3928
https://www.researchgate.net/figure/a-FT-IR-spectra-of-pure-Abacavir-b-FT-IR-spectra-of-bioadhesive-vaginal-film-BVF3_fig5_265223049
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278640?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Abacavir Sulfate | C28H38N1206S | CID 441384 - PubChem. (n.d.). National Center for
Biotechnology Information. Retrieved January 17, 2026, from [Link]

UV spectrum for abacavir sulfate standard. (n.d.). ResearchGate. Retrieved January 17,
2026, from [Link]

Spectrophotometric Method For The Estimation Of Abacavir Sulphate In Pharmaceutical
Bulk Drugs And Dosage Forms. (n.d.). International Journal of Pharmacy and
Pharmaceutical Sciences. Retrieved January 17, 2026, from [Link]

Martin, A. M., et al. (2004). Predisposition to abacavir hypersensitivity conferred by HLA-
B*5701 and a haplotypic Hsp70-Hom variant. Proceedings of the National Academy of
Sciences, 101(12), 4180-4185. [Link]

Srikakolapu, S. R., et al. (2010). Simultaneous Spectrophotometric Estimation of Abacavir
sulphate in Tablet Dosage Form. Archives of Applied Science Research, 2(3), 23-27. [Link]

Rodriguez-Névoa, S., et al. (2009). Use of the HCP5 single nucleotide polymorphism to
predict hypersensitivity reactions to abacavir: correlation with HLA-B*5701. Journal of
Antimicrobial Chemotherapy, 64(2), 433-435. [Link]

Rodriguez-Novoa, S., et al. (2009). Use of the HCP5 single nucleotide polymorphism to
predict hypersensitivity reactions to abacavir: correlation with HLA-B*5701. Journal of
Antimicrobial Chemotherapy, 64(2), 433-435. [Link]

Abacavir sulfate (Abacaviri sulfas). (n.d.). The International Pharmacopoeia. Retrieved
January 17, 2026, from [Link]

Seshachalam, U., et al. (2012). ACID DEGRADATION STUDIES OF ABACAVIR SULFATE
BY LC-MS/MS. International Journal of Research in Pharmacy and Chemistry, 2(3), 634-642.
[Link]

HLA-B*5701 Associated Variant Genotyping for Abacavir Sensitivity. (n.d.). University of lowa
Health Care. Retrieved January 17, 2026, from [Link]

Experimental FTIR and theoretical IR spectra of abacavir. (n.d.). ResearchGate. Retrieved
January 17, 2026, from [Link]

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Abacavir-Sulfate
https://www.researchgate.net/figure/UV-spectrum-for-abacavir-sulfate-standard_fig1_323812853
https://www.ijpps.com/special-issues-files/0975-1491-SI-2-127.pdf
https://www.pnas.org/doi/10.1073/pnas.0307891101
https://www.scholarsresearchlibrary.com/articles/simultaneous-spectrophotometric-estimation-of-abacavir-sulphate-in-tablet-dosage-form.pdf
https://pubmed.ncbi.nlm.nih.gov/19525287/
https://academic.oup.com/jac/article/64/2/433/708682
https://digicollections.net/medicinedocs/en/d/Js5530e/7.1.html
https://www.ijrpc.com/files/0-0-1-29.pdf
https://www.uihc.org/labs/test-menu/hlab5701-associated-variant-genotyping-abacavir-sensitivity
https://www.researchgate.net/figure/Experimental-FTIR-and-theoretical-IR-spectra-of-abacavir_fig2_328994916
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278640?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mass Spectrometry to Determine Intracellular Concentrations of Antiretroviral Drugs. (2005).
RePub, Erasmus University Repository. Retrieved January 17, 2026, from [Link]

Gisslen, M., et al. (2002). Stable Concentrations of Zidovudine, Stavudine, Lamivudine,
Abacavir, and Nevirapine in Serum and Cerebrospinal Fluid during 2 Years of Therapy.
Antimicrobial Agents and Chemotherapy, 46(3), 896-899. [Link]

Hughes, A. R., et al. (2004). Association of genetic variations in HLA-B region with
hypersensitivity to abacavir in some, but not all, populations. Pharmacogenomics, 5(2), 203-
211. [Link]

Gisslen, M., et al. (2002). Stable concentrations of zidovudine, stavudine, lamivudine,
abacavir, and nevirapine in serum and cerebrospinal fluid during 2 years of therapy.
Antimicrobial Agents and Chemotherapy, 46(3), 896-899. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Abacavir | C14H18N60O | CID 441300 - PubChem [pubchem.ncbi.nim.nih.gov]

2. Stress Degradation Behavior of Abacavir Sulfate and Development of a Suitable Stability-
Indicating UHPLC Method for the Determination of Abacavir, its Related Substances, and
Degradation Products - PMC [pmc.ncbi.nim.nih.gov]

3. Safety and Pharmacokinetics of Abacavir (1592U89) following Oral Administration of
Escalating Single Doses in Human Immunodeficiency Virus Type 1-Infected Adults - PMC
[pmc.ncbi.nim.nih.gov]

4. newdrugapprovals.org [newdrugapprovals.org]

5. Abacavir [drugfuture.com]

6. Abacavir Sulfate | C28H38N1206S | CID 441384 - PubChem [pubchem.ncbi.nim.nih.gov]
7. Abacavir - Wikipedia [en.wikipedia.org]

8. journals.asm.org [journals.asm.org]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://repub.eur.nl/pub/7112/050729_Beijnen-Jan-Hendrik.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC127453/
https://pubmed.ncbi.nlm.nih.gov/15012579/
https://pubmed.ncbi.nlm.nih.gov/11850280/
https://www.benchchem.com/product/b1278640?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Abacavir
https://pmc.ncbi.nlm.nih.gov/articles/PMC3528060/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3528060/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3528060/
https://pmc.ncbi.nlm.nih.gov/articles/PMC89167/
https://pmc.ncbi.nlm.nih.gov/articles/PMC89167/
https://pmc.ncbi.nlm.nih.gov/articles/PMC89167/
https://newdrugapprovals.org/2019/06/04/abacavir-2/
https://www.drugfuture.com/chemdata/abacavir.html
https://pubchem.ncbi.nlm.nih.gov/compound/Abacavir-Sulfate
https://en.wikipedia.org/wiki/Abacavir
https://journals.asm.org/doi/pdf/10.1128/aac.43.3.603
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278640?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

9. pharmacylibrary.com [pharmacylibrary.com]

¢ 10. cdn.caymanchem.com [cdn.caymanchem.com]
e 11. selleckchem.com [selleckchem.com]

e 12. apexbt.com [apexbt.com]

e 13. Stable Concentrations of Zidovudine, Stavudine, Lamivudine, Abacavir, and Nevirapine
in Serum and Cerebrospinal Fluid during 2 Years of Therapy - PMC [pmc.ncbi.nim.nih.gov]

e 14. Stable concentrations of zidovudine, stavudine, lamivudine, abacavir, and nevirapine in
serum and cerebrospinal fluid during 2 years of therapy - PubMed [pubmed.ncbi.nlm.nih.gov]

e 15. pdf.benchchem.com [pdf.benchchem.com]

¢ 16. ijirset.com [ijirset.com]

e 17. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
e 18. researchgate.net [researchgate.net]

¢ 19. digicollections.net [digicollections.net]

e 20. pdf.benchchem.com [pdf.benchchem.com]

e 21. Determination of abacavir, tenofovir, darunavir, and raltegravir in human plasma and
saliva using liquid chromatography coupled with tandem mass spectrometry - PubMed
[pubmed.ncbi.nlm.nih.gov]

e 22.researchgate.net [researchgate.net]
e 23. ijrpc.com [ijrpc.com]
e 24. asianpubs.org [asianpubs.org]

e 25. Analytical Method Development and Validation for the Simultaneous Estimation of
Abacavir and Lamivudine by Reversed-phase High-performance Liquid Chromatography in
Bulk and Tablet Dosage Forms - PMC [pmc.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Abacavir]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278640/docs#an-in-depth-technical-guide-to-the-
physicochemical-properties-of-abacavir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 12/13 Tech Support


https://pharmacylibrary.com/doi/10.21019/9781582122960.ab
https://cdn.caymanchem.com/cdn/insert/14746.pdf
https://www.selleckchem.com/products/abacavir.html
https://www.apexbt.com/abacavir.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC127501/
https://pmc.ncbi.nlm.nih.gov/articles/PMC127501/
https://pubmed.ncbi.nlm.nih.gov/11850283/
https://pubmed.ncbi.nlm.nih.gov/11850283/
https://pdf.benchchem.com/10753/Application_Note_UV_Spectrophotometric_Method_for_the_Estimation_of_Abacavir_Sulfate_in_Tablets.pdf
https://www.ijirset.com/upload/2022/august/73_UV_NC.pdf
https://www.scholarsresearchlibrary.com/articles/simultaneous-spectrophotometric-estimation-of-abacavir-sulphate-in-tablet-dosage-form.pdf
https://www.researchgate.net/figure/a-FT-IR-spectra-of-pure-Abacavir-b-FT-IR-spectra-of-bioadhesive-vaginal-film-BVF3_fig5_261373325
https://digicollections.net/phint/pdf/b/6.1.1.Abacavir-sulfate-(Abacaviri-sulfas).pdf
https://pdf.benchchem.com/10753/Application_Note_Determination_of_Abacavir_and_its_Metabolites_by_LC_MS_MS.pdf
https://pubmed.ncbi.nlm.nih.gov/26112927/
https://pubmed.ncbi.nlm.nih.gov/26112927/
https://pubmed.ncbi.nlm.nih.gov/26112927/
https://www.researchgate.net/figure/Product-ion-mass-spectra-of-A-abacavir-m-z-2872-1912-scan-range-100-300-amu-and_fig1_46157767
https://ijrpc.com/files/43-3128.pdf
https://asianpubs.org/index.php/ajchem/article/download/13220/13197
https://pmc.ncbi.nlm.nih.gov/articles/PMC5855381/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5855381/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5855381/
https://www.benchchem.com/product/b1278640/docs#an-in-depth-technical-guide-to-the-physicochemical-properties-of-abacavir
https://www.benchchem.com/product/b1278640/docs#an-in-depth-technical-guide-to-the-physicochemical-properties-of-abacavir
https://www.benchchem.com/product/b1278640/docs#an-in-depth-technical-guide-to-the-physicochemical-properties-of-abacavir
https://www.benchchem.com/product/b1278640/docs#an-in-depth-technical-guide-to-the-physicochemical-properties-of-abacavir
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278640?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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